Cas no 21287-85-4 (2-([1,1'-Biphenyl]-4-yl)-5-(4-butylphenyl)-1,3,4-oxadiazole)

• Product Name: 2-([1,1'-Biphenyl]-4-yl)-5-(4-butylphenyl)-1,3,4-oxadiazole
• CAS No: 21287-85-4
• MF: C₂₄H₂₂N₂O
• MW: 354.444285869598
• CID: 2841275
• PubChem ID: 15868581
• Update Time: 2025-04-21

2-([1,1'-Biphenyl]-4-yl)-5-(4-butylphenyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• DTXSID60578997
• 2-(4-Butyl-phenyl)-5-(4-biphenylyl)-1,3,4-oxadiazol
• 2-([1,1'-Biphenyl]-4-yl)-5-(4-butylphenyl)-1,3,4-oxadiazole
• 21287-85-4
• SCHEMBL1306351

• Inchi： 1S/C24H22N2O/c1-2-3-7-18-10-12-21(13-11-18)23-25-26-24(27-23)22-16-14-20(15-17-22)19-8-5-4-6-9-19/h4-6,8-17H,2-3,7H2,1H3
• InChI Key： PFUYMJWEILZLIK-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)C2C=CC=CC=2)=NN=C1C1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 354.173213330Da
• Monoisotopic Mass: 354.173213330Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 38.9Ų